2-Amino-3-bromo-4-fluorobenzonitrile

• IUPAC Name: 2-amino-3-bromo-4-fluorobenzonitrile
• InChI: InChI=1S/C7H4BrFN2/c8-6-5(9)2-1-4(3-10)7(6)11/h1-2H,11H2
• InChI Key: XBYJIIQKKGUIBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C#N)N)Br)F
• Molecular Formula: C7H4BrFN2
• Molecular Weight: 215.02 g/mol
• CAS No.: 1093951-76-8

Description

2-Amino-3-bromo-4-fluorobenzonitrile is a useful research compound. Its molecular formula is C7H4BrFN2 and its molecular weight is 215.025. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Complex Molecules

2-Amino-3-bromo-4-fluorobenzonitrile serves as a precursor in the synthesis of complex molecules. For example, it has been used in the synthesis of 3-Bromo-2-fluorobenzoic acid, demonstrating its role in the production of highly purified compounds through optimized conditions such as bromination and hydrolysis (Zhou Peng-peng, 2013). Furthermore, it has facilitated the development of new synthetic pathways, like the facile synthesis of 2-bromo-3-fluorobenzonitrile, showcasing its versatility in halodeboronation reactions (Ronald H. Szumigala et al., 2004).

Advancements in Green Chemistry

It has also contributed to advancements in green chemistry, as seen in the application of recyclable fluorous oxime for the synthesis of 3-amino-1,2-benzisoxazoles and 4-amino-1H-2,3-benzoxazines. This method emphasizes the importance of sustainable practices in chemical synthesis (W. Ang et al., 2013).

Novel Synthetic Routes

The compound is involved in novel synthetic routes, such as the two-step synthesis of substituted 3-aminoindazoles, offering an efficient alternative to traditional reactions. This process illustrates the compound's contribution to expanding the toolkit of synthetic chemistry (Valérie Lefebvre et al., 2010).

Radioligand Development

In the field of radiopharmaceuticals, this compound has been used as a key intermediate in the synthesis of precursors for PET radioligands, underlining its significance in medical imaging technologies (M. Gopinathan et al., 2009).

Carbon Dioxide Fixation

The compound plays a role in the efficient chemical fixation of carbon dioxide with 2-aminobenzonitriles to quinazoline-2,4(1H,3H)-diones, showcasing its potential in addressing environmental challenges by converting CO2 into valuable products (Toshihiro Kimura et al., 2012).

Exploration of Electronic Properties

Research into the electronic properties of monofluorobenzonitriles, including studies on this compound, enhances our understanding of their structural and energetic characteristics, contributing to the development of new materials and electronic devices (M. Ribeiro da Silva et al., 2012).

Mechanism of Action

Mode of Action

The mode of action of 2-Amino-3-bromo-4-fluorobenzonitrile involves a series of chemical reactions. For instance, a variety of ketone oxime anions have been treated with 4-substituted-2-fluorobenzonitriles to give the corresponding nucleophilic aromatic substitution aryloxime adducts . Under aqueous acidic conditions, these adducts underwent cyclization to give the corresponding ketones .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is a solid at room temperature and shows significant basicity . It’s also a polar molecule due to the high electronegativity of the cyano group and the fluorine atom on the benzene ring . These properties can influence how the compound interacts with its environment and its targets.